Cas no 2301067-59-2 (2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester)

• Product Name: 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester
• CAS No: 2301067-59-2
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD31760065
• CID: 4785741
• Update Time: 2025-05-19

2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester
• 2-Trifluoromethoxy-4-vinyl-benzoic acid methyl ester

• MDL： MFCD31760065
• Inchi： 1S/C11H9F3O3/c1-3-7-4-5-8(10(15)16-2)9(6-7)17-11(12,13)14/h3-6H,1H2,2H3
• InChI Key： OKMPXGQVRCLGBU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C)C=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester

Comprehensive Overview of 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester (CAS No. 2301067-59-2)

2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester (CAS No. 2301067-59-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its trifluoromethoxy and vinyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and polymeric materials.

The compound's structural features, including the methyl ester moiety and the vinyl group, contribute to its reactivity and versatility. The trifluoromethoxy group is known for its electron-withdrawing effects, which can enhance the stability and bioavailability of derived compounds. This makes 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester a promising candidate for drug discovery programs targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its role in the synthesis of fluorinated pharmaceuticals, a growing trend in medicinal chemistry due to the improved metabolic stability and membrane permeability of fluorinated drugs.

In the agrochemical sector, 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester is being investigated as a key building block for crop protection agents. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their efficacy and environmental persistence, addressing the global demand for sustainable pest control solutions. This aligns with current industry trends focusing on green chemistry and reduced environmental impact. The compound's vinyl group also offers opportunities for polymerization, enabling the creation of advanced materials with tailored properties for applications in coatings, adhesives, and specialty polymers.

From a synthetic perspective, the preparation of 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester involves multi-step organic transformations, often starting from commercially available 4-hydroxybenzoic acid derivatives. Modern synthetic routes emphasize atom economy and catalytic efficiency, reflecting the broader shift toward sustainable manufacturing practices. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound and ensure its purity, which is critical for downstream applications.

The growing interest in fluorinated compounds and vinyl aromatic derivatives has positioned 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester as a compound of significant research and commercial value. Its potential extends beyond traditional applications, with emerging uses in electronic materials and optoelectronic devices. As the scientific community continues to explore its properties, this compound is expected to play a pivotal role in advancing innovation across multiple industries.

For researchers and manufacturers, understanding the structure-activity relationships of 2-Trifluoromethoxy-4-vinylbenzoic acid methyl ester is essential for optimizing its performance in target applications. Collaborative efforts between academia and industry are likely to drive further discoveries, leveraging the compound's unique attributes to address contemporary challenges in healthcare, agriculture, and materials science. With its combination of fluorine chemistry and vinyl functionality, this compound exemplifies the intersection of molecular design and practical utility.